Cas no 111588-20-6 (1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI))

1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI) structure
111588-20-6 structure
Product Name:1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI)
CAS No:111588-20-6
MF:C18H38I2N2O2
MW:568.315470218658
CID:160887
PubChem ID:3047762
Update Time:2025-04-19

1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI) Chemical and Physical Properties

Names and Identifiers

    • 1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI)
    • 1-methyl-1-[2-[2-[2-(1-methylpiperidin-1-ium-1-yl)ethoxy]ethoxy]ethyl]piperidin-1-ium,diiodide
    • 1,1'-(Ethylenebis(oxyethylene))bis(1-methylpiperidinium iodide)
    • 1,1'-dimethyl-1,1'-(3,6-dioxa-octanediyl)-bis-piperidinium, diiodide
    • 504
    • AC1MILSI
    • Diiodomethylate de N,N'bis(piperidylethoxy)ethylene
    • Diiodomethylate de N,N'bis(piperidylethoxy)ethylene [French]
    • LS-116586
    • Piperidinium, 1,1'-(ethylenebis(oxyethylene))bis(1-methyl-, diiodide
    • 111588-20-6
    • 1,1'-[Ethane-1,2-diylbis(oxyethane-2,1-diyl)]bis(1-methylpiperidin-1-ium) diiodide
    • DTXSID20912232
    • 504 HC
    • Inchi: 1S/C18H38N2O2.2HI/c1-19(9-5-3-6-10-19)13-15-21-17-18-22-16-14-20(2)11-7-4-8-12-20;;/h3-18H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: VTOYPPBWXHVFGZ-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O(CCOCC[N+]1(C)CCCCC1)CC[N+]1(C)CCCCC1

Computed Properties

  • Exact Mass: 529.804
  • Monoisotopic Mass: 568.102264
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 268
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 18.46
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